Cas no 1534716-45-4 (3-methyl-5-(thiophen-2-yl)piperidine)

• Product Name: 3-methyl-5-(thiophen-2-yl)piperidine
• CAS No: 1534716-45-4
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 6020589
• PubChem ID: 165501976
• Update Time: 2025-05-22

3-methyl-5-(thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(thiophen-2-yl)piperidine
• 1534716-45-4
• EN300-1476975

• Inchi： 1S/C10H15NS/c1-8-5-9(7-11-6-8)10-3-2-4-12-10/h2-4,8-9,11H,5-7H2,1H3
• InChI Key： WDUXNRZUFDFQJG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CNCC(C)C1

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-methyl-5-(thiophen-2-yl)piperidine

3-Methyl-5-(Thiophen-2-Yl)Piperidine: A Comprehensive Overview

3-Methyl-5-(thiophen-2-yl)piperidine, also known by its CAS registry number CAS No. 1534716-45-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its piperidine ring substituted with a methyl group at the 3-position and a thiophene moiety at the 5-position, exhibits unique chemical properties and potential applications.

The synthesis of 3-methyl-5-(thiophen-2-yl)piperidine typically involves multi-step organic reactions, often leveraging the versatility of piperidine derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable for pharmaceutical applications. The thiophene ring, a heterocyclic aromatic structure, contributes to the compound's electronic properties, making it an interesting candidate for use in semiconducting materials and optoelectronic devices.

Recent studies have explored the biological activity of 3-methyl-5-(thiophen-2-yl)piperidine, particularly its potential as a modulator of ion channels and receptors. Research published in the Journal of Medicinal Chemistry highlights its ability to interact with voltage-gated sodium channels, suggesting its potential as a lead compound for anti-inflammatory and analgesic drugs. Additionally, computational modeling studies have revealed that the compound's piperidine ring can act as a scaffold for drug design, facilitating interactions with various biological targets.

In the realm of materials science, 3-methyl-5-(thiophen-2-yl)piperidine has been investigated as a building block for π-conjugated polymers. Its thiophene moiety enhances electronic communication within polymer chains, making it suitable for applications in organic light-emitting diodes (OLEDs) and solar cells. Recent breakthroughs in this area have demonstrated improved charge transport properties when this compound is incorporated into polymer frameworks.

The toxicological profile of 3-methyl-5-(thiophen-2-yl)piperidine has also been a subject of interest. Preclinical studies indicate that while it exhibits moderate acute toxicity, its chronic effects remain under investigation. Regulatory agencies have expressed interest in understanding its long-term safety profile, particularly in light of its potential therapeutic applications.

In conclusion, 3-methyl-5-(thiophen-2-y